Cas no 2331211-37-9 ((1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane)
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane Chemical and Physical Properties
Names and Identifiers
-
- (1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane
- SB35682
- SB35763
- rel-(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane
- tert-Butyl (1S,5S,7S)-7-amino-2-azabicyclo[3.2.0]heptane-2-carboxylate
- Rel-tert-butyl (1S,5S,7S)-7-amino-2-azabicyclo[3.2.0]heptane-2-carboxylate
-
- MDL: MFCD30749790
- Inchi: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-7-6-8(12)9(7)13/h7-9H,4-6,12H2,1-3H3/t7-,8-,9-/m0/s1
- InChI Key: LKFGPMRVNCQJHB-CIUDSAMLSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@H]2C[C@@H]([C@@H]12)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 272
- XLogP3: 0.8
- Topological Polar Surface Area: 55.6
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0744-250mg |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 96% | 250mg |
0.0CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0744-1g |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 96% | 1g |
24423.62CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0744-5g |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 96% | 5g |
76239.01CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0744-500mg |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 96% | 500mg |
12635.83CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0744-1g |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 96% | 1g |
¥25182.55 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0744-5g |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 96% | 5g |
¥86390.13 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0744-500mg |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 96% | 500mg |
¥16438.61 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0744-250mg |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 96% | 250mg |
¥0.0 | 2025-01-20 | |
| eNovation Chemicals LLC | Y1293990-500mg |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 95% | 500mg |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293990-1g |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane |
2331211-37-9 | 95% | 1g |
$3225 | 2024-07-28 |
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on (1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane
Introduction to (1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane (CAS No. 2331211-37-9)
(1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane (CAS No. 2331211-37-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural flexibility.
The (1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane molecule features a Boc (tert-butyloxycarbonyl) protecting group on the nitrogen atom at position 2, which is crucial for stabilizing the amino group during synthetic processes and ensuring the compound's stability under various conditions. The Boc group can be selectively removed under mild acidic conditions, making it a versatile intermediate in the synthesis of more complex molecules.
Recent studies have highlighted the potential of (1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane in the development of novel drugs targeting neurological disorders and cancer. Its azabicyclic structure provides a scaffold that can be modified to enhance binding affinity and selectivity for specific receptors or enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited potent inhibitory activity against protein kinases involved in cancer cell proliferation.
In addition to its potential as a therapeutic agent, (1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane has been explored for its use in chemical biology research. The compound's ability to modulate protein-protein interactions and enzyme activities makes it a valuable tool for understanding cellular processes at the molecular level. Researchers at the University of California, San Francisco, utilized this compound to investigate the role of specific kinases in signal transduction pathways, providing insights that could lead to new therapeutic targets.
The synthesis of (1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane involves a series of well-defined steps that ensure high yields and purity. The key steps include the formation of the azabicyclic core through ring-closing metathesis (RCM) reactions and the subsequent introduction of the Boc protecting group via N-protection chemistry. These synthetic strategies have been optimized to minimize side reactions and maximize the efficiency of the overall process.
The physical and chemical properties of (1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane are well-characterized and contribute to its suitability for various applications. The compound is stable under standard laboratory conditions and can be stored at room temperature without significant degradation. Its solubility in common organic solvents such as DMSO and DMF facilitates its use in both synthetic and biological assays.
In conclusion, (1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane (CAS No. 2331211-37-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for further development into novel therapeutic agents and research tools.
2331211-37-9 ((1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane) Related Products
- 2092124-98-4(tert-butyl 7-(aminomethyl)-6-azaspiro3.4octane-6-carboxylate)
- 1250997-62-6(Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)
- 2305079-47-2((1S,5S,7S)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane)
- 2382322-79-2((1R,5R,7R)-2-Boc-7-amino-2-azabicyclo[3.2.0]heptane)
- 1258640-69-5(Tert-butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate)
- 1817790-73-0(tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate)
- 2138528-27-3(tert-butyl 1-(aminomethyl)-2-azabicyclo3.2.0heptane-2-carboxylate)
- 1403766-80-2(tert-butyl endo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate)
- 1027177-72-5(tert-butyl (1S,4S,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate)
- 1956365-33-5(tert-butyl 7-amino-2-azabicyclo[3.2.0]heptane-2-carboxylate)